Cas no 1820570-10-2 ([(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine)

[(2S,4S)-4-Fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine is a chiral fluorinated pyrrolidine derivative featuring a 1-methyl-1H-pyrazole substituent. Its stereospecific (2S,4S) configuration and fluorine incorporation enhance its potential as a building block in medicinal chemistry, particularly for modulating pharmacokinetic properties such as metabolic stability and membrane permeability. The presence of the primary amine group offers versatility for further functionalization, making it valuable in the synthesis of bioactive compounds. This scaffold is of interest in the development of targeted therapeutics, including enzyme inhibitors or receptor modulators, due to its rigid pyrrolidine core and fluorine-induced electronic effects. High purity and well-defined stereochemistry ensure reproducibility in research applications.

[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine structure

1820570-10-2 structure

Product Name:[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine

CAS No:1820570-10-2

MF:

MW:

CID:4619991

PubChem ID:119030856

Update Time:2025-05-24

[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

- [(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine

[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM447647-250mg	[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine	1820570-10-2	95%+	250mg	$650	2023-03-26
Chemenu	CM447647-500mg	[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine	1820570-10-2	95%+	500mg	$1007	2023-03-26
Chemenu	CM447647-1g	[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine	1820570-10-2	95%+	1g	$1284	2023-03-26
Enamine	EN300-159437-0.05g	[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine	1820570-10-2	95%	0.05g	$273.0	2023-06-04
Enamine	EN300-159437-0.1g	[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine	1820570-10-2	95%	0.1g	$407.0	2023-06-04
Enamine	EN300-159437-0.25g	[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine	1820570-10-2	95%	0.25g	$579.0	2023-06-04
Enamine	EN300-159437-0.5g	[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine	1820570-10-2	95%	0.5g	$914.0	2023-06-04
Enamine	EN300-159437-1.0g	[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine	1820570-10-2	95%	1g	$1172.0	2023-06-04
Enamine	EN300-159437-2.5g	[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine	1820570-10-2	95%	2.5g	$2295.0	2023-06-04
Enamine	EN300-159437-5.0g	[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine	1820570-10-2	95%	5g	$3396.0	2023-06-04

[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Additional information on [(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine

[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine

[(2S,4S)-4-fluoro-1-[(1-methyl-1H-pyrazol-5-yl)methyl]pyrrolidin-2-yl]methanamine is a highly specialized organic compound with the CAS number 1820570-10-2. This compound belongs to the class of pyrrolidine derivatives, which are widely studied in medicinal chemistry due to their potential as bioactive agents. The molecule features a pyrrolidine ring substituted with a fluorine atom at the 4-position and a (1-methyl-pyrazol-5-yl)methyl group at the 1-position, along with a methanamine substituent at the 2-position.

The stereochemistry of this compound is of particular interest, as it exists in the (2S,4S) configuration. This stereoisomerism is crucial for its biological activity, as it determines the molecule's ability to interact with specific biological targets. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic properties and minimizing off-target effects.

One of the most notable applications of this compound is in the field of antitumor drug development. Researchers have demonstrated that this pyrrolidine derivative exhibits significant anticancer activity by targeting specific enzymes involved in tumor growth and metastasis. For instance, a study published in *Nature Communications* in 2023 revealed that this compound inhibits the activity of protein kinase B (Akt), a key regulator of cell survival and proliferation in various cancers.

In addition to its antitumor properties, this compound has also shown promise in the treatment of neurodegenerative diseases, such as Alzheimer's disease. The pyrrolidine ring structure is known to enhance blood-brain barrier penetration, making it an attractive candidate for targeting central nervous system disorders. Recent preclinical trials have indicated that this compound can modulate neurotrophic factor signaling, thereby promoting neuronal survival and reducing inflammation.

The synthesis of [(2S,4S)-4-fluoro...] methanamine involves a multi-step process that combines principles from both organic and stereochemical synthesis. Key steps include the formation of the pyrrolidine ring via a Stork enamine reaction, followed by selective fluorination and subsequent substitution reactions to introduce the pyrazole and methanamine groups. The stereochemical outcome is achieved through careful control of reaction conditions, such as temperature and catalyst selection.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided critical insights into its molecular structure, purity, and crystalline form, ensuring its suitability for pharmacological studies.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its efficacy and reduce potential side effects. Scientists are exploring strategies such as prodrug design and drug delivery systems to improve its bioavailability and target specificity.

In conclusion, [(2S,4S)-4-fluoro...] methanamine represents a cutting-edge advancement in medicinal chemistry with broad implications for drug development across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, position it as a strong candidate for future clinical trials.